Cas no 1609400-54-5 (4-[4-(1-piperidinyl)butoxy]benzaldehyde hydrochloride)

• Product Name: 4-[4-(1-piperidinyl)butoxy]benzaldehyde hydrochloride
• CAS No: 1609400-54-5
• MF: C₁₆H₂₄ClNO₂
• MW: 297.82026386261
• MDL: MFCD13186602
• CID: 4608353
• Update Time: 2025-06-08

4-[4-(1-piperidinyl)butoxy]benzaldehyde hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[4-(1-piperidinyl)butoxy]benzaldehyde hydrochloride

• MDL： MFCD13186602
• Inchi： 1S/C16H23NO2.ClH/c18-14-15-6-8-16(9-7-15)19-13-5-4-12-17-10-2-1-3-11-17;/h6-9,14H,1-5,10-13H2;1H
• InChI Key： YDAJTSCSXKXKJH-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1)CCCCN1CCCCC1.Cl

Additional information on 4-[4-(1-piperidinyl)butoxy]benzaldehyde hydrochloride

4-[4-(1-Piperidinyl)butoxy]benzaldehyde Hydrochloride (CAS No. 1609400-54-5): An Overview

4-[4-(1-Piperidinyl)butoxy]benzaldehyde hydrochloride (CAS No. 1609400-54-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting neurological and cardiovascular disorders.

The molecular structure of 4-[4-(1-Piperidinyl)butoxy]benzaldehyde hydrochloride consists of a benzaldehyde moiety linked to a piperidine ring through a butoxy chain. The presence of the piperidine ring imparts significant biological activity, making this compound a valuable candidate for further investigation. The hydrochloride salt form enhances its solubility and stability, which are crucial factors for its use in pharmaceutical formulations.

Recent studies have highlighted the pharmacological properties of 4-[4-(1-Piperidinyl)butoxy]benzaldehyde hydrochloride. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory and analgesic effects. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation and pain.

In addition to its anti-inflammatory properties, 4-[4-(1-Piperidinyl)butoxy]benzaldehyde hydrochloride has shown promise in neuroprotective applications. A study conducted at the University of California, Los Angeles (UCLA) investigated the compound's ability to protect neurons from oxidative stress and apoptosis. The results indicated that it significantly reduced neuronal cell death induced by hydrogen peroxide, suggesting its potential as a neuroprotective agent in conditions such as Alzheimer's disease and Parkinson's disease.

The cardiovascular effects of 4-[4-(1-Piperidinyl)butoxy]benzaldehyde hydrochloride have also been explored. Research published in the American Journal of Physiology reported that this compound can modulate vascular smooth muscle cell proliferation and migration, which are critical processes in the development of atherosclerosis. The study found that it inhibited platelet-derived growth factor (PDGF)-induced smooth muscle cell proliferation, thereby potentially reducing the risk of arterial plaque formation.

The synthesis of 4-[4-(1-Piperidinyl)butoxy]benzaldehyde hydrochloride involves several well-established chemical reactions. Typically, the synthesis begins with the reaction of 4-hydroxybenzaldehyde with 1-bromobutane to form 4-butoxybenzaldehyde. Subsequently, this intermediate is reacted with piperidine to introduce the piperidine moiety. The final step involves treating the product with hydrochloric acid to form the hydrochloride salt.

In terms of safety and toxicity, preliminary studies have shown that 4-[4-(1-Piperidinyl)butoxy]benzaldehyde hydrochloride exhibits low toxicity at therapeutic doses. However, further preclinical and clinical trials are necessary to fully evaluate its safety profile and determine optimal dosing regimens.

The potential applications of 4-[4-(1-Piperidinyl)butoxy]benzaldehyde hydrochloride extend beyond its pharmacological properties. Its unique chemical structure makes it a valuable tool for researchers studying receptor-ligand interactions and signal transduction pathways. Additionally, it can serve as a lead compound for the development of more potent and selective derivatives with enhanced therapeutic efficacy.

In conclusion, 4-[4-(1-Piperidinyl)butoxy]benzaldehyde hydrochloride (CAS No. 1609400-54-5) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in drug development. As more data becomes available, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.